Cas no 808755-45-5 (1,2-Benzoxazol-5-ol)

• Product Name: 1,2-Benzoxazol-5-ol
• CAS No: 808755-45-5
• MF: C₇H₅NO₂
• MW: 135.120101690292
• CID: 2802898
• PubChem ID: 18517305
• Update Time: 2025-05-23

1,2-Benzoxazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 808755-45-5
• BENZO[D]ISOXAZOL-5-OL
• 898-991-5
• 1,2-BENZOXAZOL-5-OL
• SCHEMBL1359012
• EN300-4269291
• AT46197
• AB70280
• 1,2-Benzoxazol-5-ol

• Inchi： 1S/C7H5NO2/c9-6-1-2-7-5(3-6)4-8-10-7/h1-4,9H
• InChI Key： SZLDGOXCELBEBV-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C=N1)O

Computed Properties

• Exact Mass: 135.032028402Da
• Monoisotopic Mass: 135.032028402Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3Ų

Additional information on 1,2-Benzoxazol-5-ol

Introduction to 1,2-Benzoxazol-5-ol (CAS No. 808755-45-5)

1,2-Benzoxazol-5-ol, identified by the chemical compound code CAS No. 808755-45-5, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the benzoxazole class, a family of molecules known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The benzoxazole core structure is characterized by a fused ring system consisting of a benzene ring and an oxygen-containing heterocycle, which contributes to its stability and reactivity in various chemical transformations.

The structure of 1,2-Benzoxazol-5-ol features a hydroxyl (-OH) functional group at the 5-position of the benzoxazole ring. This substitution pattern is particularly intriguing from a chemical perspective, as it introduces both polarity and potential sites for further functionalization. The presence of the hydroxyl group not only influences the compound's solubility in polar solvents but also opens up possibilities for interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in benzoxazole derivatives as lead compounds for drug development. The biological activity of 1,2-Benzoxazol-5-ol has been extensively studied in various preclinical models. Research indicates that this compound exhibits promising properties in modulating inflammatory pathways, which makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies suggest that it may have anticancer effects, particularly against certain types of solid tumors by inhibiting key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 1,2-Benzoxazol-5-ol is another critical aspect that has been under investigation. Studies have shown that the compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting its potential for therapeutic use. However, further research is needed to optimize its pharmacokinetic properties, such as improving solubility and reducing metabolism by enzymatic pathways. This could be achieved through structural modifications or by developing prodrug strategies.

From a synthetic chemistry standpoint, 1,2-Benzoxazol-5-ol serves as a versatile intermediate in the preparation of more complex molecules. The hydroxyl group at the 5-position can be easily modified through various chemical reactions such as etherification, esterification, or sulfation, allowing chemists to tailor its properties for specific applications. Moreover, the benzoxazole core can undergo cyclization reactions with other heterocycles or alkene derivatives to produce novel scaffolds with enhanced biological activity.

The spectroscopic and analytical characterization of CAS No. 808755-45-5 has been thoroughly documented in recent publications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy have been employed to confirm its molecular structure and purity. These analytical methods are essential for ensuring the quality and consistency of the compound during both laboratory-scale synthesis and large-scale production.

In conclusion, 1,2-Benzoxazol-5-ol (CAS No. 808755-45-5) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications and synthetic methodologies for this compound, it is likely to play an increasingly important role in the discovery and development of novel drugs targeting various diseases.